Cas no 197452-15-6 ( )

• Product Name: &nbsp
• CAS No: 197452-15-6
• MF: C₁₉H₁₈F₂O₄
• MW: 348.340632915497
• CID: 1388784
• PubChem ID: 139582040
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibenzoate-2-deoxy-2,2-difluoro-L-threo-pentonic acid gamma-lactone
• 3,5-Dibenzoate-2-deoxy-2,2-difluoro-L-threo-pentonic acid γ-lactone
• DA-24652
• 197452-15-6
•  

• Inchi： 1S/C19H18F2O4/c20-19(21)17(24-12-15-9-5-2-6-10-15)16(25-18(19)22)13-23-11-14-7-3-1-4-8-14/h1-10,16-17H,11-13H2
• InChI Key： XRUCJDDSSRJHHR-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC(COCC2C=CC=CC=2)C1OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 348.11731538g/mol
• Monoisotopic Mass: 348.11731538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų